4-[[4-[6-(4-Ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole

• IUPAC Name: 4-[[4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C22H27N5O2/c1-4-28-19-7-5-18(6-8-19)21-9-10-22(24-23-21)27-13-11-26(12-14-27)15-20-16(2)25-29-17(20)3/h5-10H,4,11-15H2,1-3H3
• InChI Key: KHDHSJSIKDUXFP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCN(CC3)CC4=C(ON=C4C)C
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the pyridazine and piperazine rings could result in interesting electronic properties.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the functional groups present in its structure. For example, the nitrogen atoms in the pyridazine and piperazine rings could potentially act as nucleophiles in reactions.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve interaction with a specific biological target.

Safety and Hazards

The safety and hazards associated with the compound would depend on its physical and chemical properties. For example, if the compound is volatile, it could pose an inhalation hazard.

Future Directions

Future research on the compound could involve studying its synthesis, properties, and potential applications. This could include investigating its reactivity, stability, and biological activity.